1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol

• Molecular Formula: C10H18FNO
• Molecular Weight: 187.25 g/mol
• IUPAC Name: 1-(6-azaspiro[3.4]octan-6-yl)-3-fluoropropan-2-ol
• InChI: InChI=1S/C10H18FNO/c11-6-9(13)7-12-5-4-10(8-12)2-1-3-10/h9,13H,1-8H2
• InChI Key: JIRVKLKUIWAAHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CCN(C2)CC(CF)O

Description

1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol is a synthetic organic compound characterized by a 6-azaspiro[3.4]octane core linked to a 3-fluoropropan-2-ol moiety. The fluorine atom at the 3-position of the propanol chain enhances electronegativity, which may influence hydrogen bonding, metabolic stability, and bioavailability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol typically involves the formation of the spirocyclic structure followed by the introduction of the fluorinated propanol group. One common method involves the reaction of a suitable azaspiro compound with a fluorinated alcohol under controlled conditions. The reaction may require the use of catalysts and specific temperature and pressure conditions to achieve the desired product.

Industrial Production Methods

In an industrial setting, the production of 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and safety of the final product.

Chemical Reactions Analysis

Types of Reactions

1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohols or amines.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium iodide (NaI) or potassium fluoride (KF).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohols or amines.

Scientific Research Applications

1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol involves its interaction with specific molecular targets and pathways. The fluorinated propanol group may interact with enzymes or receptors, leading to changes in their activity. The spirocyclic structure can also influence the compound’s binding affinity and selectivity for different targets. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Table 1: Key Structural Comparisons

Compound Name	Spiro Ring System	Substituents	Fluorine Presence	Molecular Features	Price (per 100mg)
1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol	[3.4]	3-fluoropropan-2-ol	Yes	Rigid spirocore, polar propanol	Not available
2-(6-Azaspiro[2.5]octan-6-yl)aniline	[2.5]	Aniline	No	Aromatic amine, planar structure	€474.00
5-Methyl-5,7-diazaspiro[2.5]octan-6-one	[2.5]	Methyl, ketone	No	Dual nitrogen centers, ketone	€370.00 (250mg)
1-Fluoronaphthalene	Non-spiro	Fluorinated naphthalene	Yes	Aromatic fluorocarbon	Not available

Key Observations:

Spiro Ring Size: The target compound’s [3.4] spiro system differs from the [2.5] systems in . The [2.5] spiro compounds (e.g., 5-Methyl-5,7-diazaspiro[2.5]octan-6-one) feature dual nitrogen atoms, increasing basicity and hydrogen-bonding capacity compared to the single nitrogen in the target .

Fluorination: The 3-fluoropropanol group distinguishes the target from non-fluorinated spiro compounds. Fluorine’s electron-withdrawing effects may improve metabolic resistance compared to hydroxyl or amine groups in analogs like 2-(6-Azaspiro[2.5]octan-6-yl)aniline . In contrast, 1-Fluoronaphthalene lacks a spiro system but shares fluorinated aromatic properties, highlighting divergent applications (e.g., fluorophores vs. bioactive scaffolds).

Functional Groups: The aniline group in 2-(6-Azaspiro[2.5]octan-6-yl)aniline confers aromaticity and nucleophilicity, suitable for coupling reactions. Ketone-containing spiro compounds (e.g., 5-Methyl-5,7-diazaspiro[2.5]octan-6-one) may undergo redox reactions absent in the fluoropropanol derivative .

Biological Activity

1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol is a complex organic compound notable for its unique spirocyclic structure and potential biological activities. This compound, characterized by the presence of a fluorinated propanol group, may exhibit significant interactions with biological targets, making it a candidate for therapeutic applications, particularly in the context of neurological disorders.

Chemical Structure and Properties

The molecular formula of 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol is C$_{11}$H$_{16}$FNO, with a molecular weight of approximately 201.25 g/mol. The structure includes a six-membered azaspiro ring which contributes to its distinct chemical properties and potential biological activity.

Structural Comparison

A comparison with related compounds highlights the unique features of 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol:

Compound Name	Structural Features	Unique Aspects
6-Azaspiro[3.4]octan-1-ol hydrochloride	Similar spirocyclic structure but lacks fluorination	Does not possess the fluorinated propanol group
1-{6-Azaspiro[3.4]octan-6-yl}-propan-2-ol	Similar structure without fluorine	Lacks the unique reactivity associated with fluorine

Biological Activity

Preliminary studies indicate that 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol may serve as a precursor for drug development due to its ability to interact with specific biological targets such as enzymes or receptors. These interactions could influence their activity, potentially leading to therapeutic effects.

The mechanism by which this compound exerts its biological effects is still under investigation. However, it is hypothesized that the fluorinated propanol group enhances binding affinity and selectivity for biological targets, which may include:

• Enzyme Inhibition : Potential to inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : Ability to modulate receptor activity, impacting neurotransmitter systems.

Case Studies and Research Findings

Research has focused on the interaction of similar spirocyclic compounds with various biological targets, providing insights into potential applications for 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol:

• Antitubercular Activity : Compounds with similar structures have shown significant antitubercular activity, suggesting that 1-{6-Azaspiro[3.4]octan-6-yl}-3-fluoropropan-2-ol may also exhibit antimicrobial properties .
• Neurological Applications : The spirocyclic nature of related compounds has been linked to enhanced binding to dopamine receptors, indicating potential use in treating neurological disorders .